6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: 6-tert-butyl-5-chloro-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H12ClNO3/c1-10(2,3)7-6(11)4-5(9(14)15)8(13)12-7/h4H,1-3H3,(H,12,13)(H,14,15)
• InChI Key: OFEPUTOFIVATTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C(=O)N1)C(=O)O)Cl

Description

6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a functionalized dihydropyridine derivative offered for research and further manufacturing use. This compound is of significant interest in medicinal chemistry as a potential building block for the development of new antibacterial agents . Compounds based on the 2-oxo-1,2-dihydropyridine-3-carboxylic acid scaffold have been demonstrated to exhibit potent antimicrobial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus . The structural motif is a key pharmacophore in known antibacterial agents, which are known to function by inhibiting the bacterial DNA gyrase, an essential enzyme for DNA replication . The specific substitution pattern on this compound—featuring a chloro group at the 5-position and a bulky tert-butyl group at the 6-position—is designed to allow researchers to explore structure-activity relationships (SAR) and optimize properties like potency, selectivity, and metabolic stability. This chemical is strictly for use in laboratory research settings and is not intended for diagnostic or therapeutic applications.

Preparation Methods

• One synthetic route involves the Fischer indole synthesis, where cyclohexanone reacts with phenylhydrazine hydrochloride in the presence of methanesulfonic acid (MsOH) to yield the tricyclic indole derivative.
• Industrial production methods may vary, but this reaction provides a key starting point.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions can yield derivatives with modified functional groups or substituents.

Scientific Research Applications

Biological Applications

1. Antimicrobial Activity

One of the most notable applications of 6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid is its antimicrobial properties. Studies have demonstrated its effectiveness against several bacterial strains, including:

Bacterial Strain	Activity Level
Staphylococcus aureus	Significant Inhibition
Escherichia coli	Moderate Inhibition
Pseudomonas aeruginosa	Emerging Resistance

The compound exhibits potential as an antimicrobial agent due to its ability to inhibit bacterial enzymes and receptors through molecular docking studies.

2. Antiviral and Antifungal Properties

In addition to antibacterial activity, derivatives of this compound are being explored for antiviral and antifungal properties. Preliminary studies suggest that it may inhibit viral replication pathways and fungal growth, making it a candidate for developing new therapeutic agents.

Agricultural Applications

1. Fungicide Development

The compound has been identified as an active ingredient in some fungicides. Its structural features allow it to interact with fungal enzymes, potentially disrupting their metabolic pathways. This application is crucial for developing sustainable agricultural practices that minimize chemical use while effectively controlling fungal diseases .

Synthesis and Derivatives

The synthesis of 6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid typically involves multi-step reactions starting from simpler pyridine derivatives. The ability to modify this compound further allows for the creation of various derivatives that can enhance its biological activities or tailor them for specific applications .

Case Studies

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial efficacy of several derivatives of 6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid against resistant strains of bacteria. The results indicated that modifications to the chemical structure could significantly enhance activity against resistant strains, suggesting potential for clinical applications in treating infections caused by multi-drug resistant bacteria.

Case Study 2: Agricultural Use

Another study focused on the agricultural application of this compound as a fungicide. Field trials demonstrated that formulations containing 6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid effectively reduced fungal infections in crops while showing minimal toxicity to beneficial insects and soil microorganisms.

Mechanism of Action

• The exact mechanism is context-dependent, but it likely involves interactions with specific molecular targets or pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The compound is compared to four key analogs (Table 1), highlighting substituent-driven differences in physicochemical and pharmacological properties.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid (Target)	C₁₀H₁₂ClNO₃*	241.66*	tert-Butyl (C6), Cl (C5)	High lipophilicity (predicted); potential metabolic stability due to tert-butyl.
5-Chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid	C₆H₃ClNO₃	172.54	Cl (C5)	Commercial availability (TCI America); simpler structure, lower molecular weight.
Compound 11 (Thienothiophene analog)	C₂₅H₁₅N₃O₄S₂	485.53	Thienothiophene, cyano groups	High melting point (287–289°C); complex aromaticity may limit solubility.
Example 324 (Pyrrolo-pyridazine derivative)	C₃₃H₂₃F₆N₅O₃	757.55	Trifluoromethyl, pyrrolo-pyridazine	Fluorine substituents enhance metabolic stability; high binding affinity.
tert-Butyl 3-(1H-tetrazol-5-yl)piperidine-1-carboxylate	C₁₁H₁₇N₃O₂*	243.28*	tert-Butyl, piperidine, tetrazole	Antidiabetic activity (IC₅₀: 7.12 µM); carboxylate group critical for bioactivity.

*Calculated based on structural inference.

Substituent Effects on Properties

tert-Butyl Group (Target vs. However, this bulky group may reduce aqueous solubility and introduce steric hindrance in target binding.

Chlorine Atom (Target vs. ) :

• Both compounds share a chlorine atom at position 5, which may enhance electronic withdrawal effects, stabilizing the dihydropyridone ring and modulating the acidity of the carboxylic acid group.

Complexity and Fluorination ( vs. ): Compound 11 () incorporates thienothiophene and cyano groups, contributing to a high molecular weight (485 g/mol) and aromatic π-system, which could favor interactions with hydrophobic protein pockets . Example 324 () features trifluoromethyl groups, known to improve metabolic stability and binding affinity through electronegativity and lipophilicity .

Carboxylic Acid Bioactivity () :

• The tert-butyl piperidine carboxylate () demonstrates antidiabetic activity linked to its carboxylate group, suggesting that the target compound’s carboxylic acid may similarly interact with biological targets, such as enzymes or receptors .

Biological Activity

6-(tert-Butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a heterocyclic organic compound notable for its diverse biological activities. Characterized by its unique pyridine structure, it exhibits significant antimicrobial, antiviral, and cytotoxic properties. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and comparative efficacy against various pathogens.

The compound has the molecular formula $C_{10}H_{12}ClNO_3$ and a molecular weight of 229.66 g/mol. Its structure includes a tert-butyl group and a chlorine atom, contributing to its distinct chemical properties and biological activities .

Biological Activity Overview

The biological activity of 6-(tert-butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid is primarily attributed to its interaction with various biological targets. Key areas of activity include:

Antimicrobial Activity

Research indicates that this compound exhibits potent antimicrobial effects against several bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli

In comparative studies, derivatives of this compound have shown effectiveness comparable to established antibiotics such as ampicillin . The presence of functional groups such as the carboxylic acid and carbonyl group enhances its reactivity and biological interaction.

Antiviral Properties

Preliminary studies suggest potential antiviral activity against various viruses. For instance, similar compounds in the dihydropyridine class have demonstrated efficacy against viral infections, although specific data on this compound's antiviral effects remains limited .

Cytotoxic Effects

A series of related compounds have been evaluated for their cytotoxic potential against human tumor cell lines. Notably, some derivatives exhibited significant cytotoxicity that surpassed that of doxorubicin in specific cancer models . The compound's ability to induce apoptosis in cancer cells is an area of ongoing research.

Molecular docking studies have revealed that 6-(tert-butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid can effectively bind to bacterial enzymes and receptors, inhibiting their function. This mechanism is critical for understanding its role as an antimicrobial agent .

Comparative Analysis

The following table summarizes key structural features and biological activities of 6-(tert-butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid compared to similar compounds:

Compound Name	Structure	Key Features	Biological Activity
6-(tert-butyl)-5-chloro...	Structure	Tert-butyl group enhances lipophilicity	Antimicrobial
5-Chloro-2-pyridone	Structure	Lacks tert-butyl group	Antimicrobial
6-Methylpyridine	Structure	Methyl instead of tert-butyl	Less potent antimicrobial
4-Chloroquinoline	Structure	Different ring structure	Antimalarial activity

The presence of the tert-butyl group in 6-(tert-butyl)-5-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid enhances its lipophilicity and may improve bioavailability compared to other similar compounds .

Case Studies

Several studies have documented the efficacy of related compounds in clinical settings:

• Antimicrobial Efficacy : A study reported that analogs of this compound exhibited equipotent antimicrobial activity against Staphylococcus aureus and Escherichia coli, demonstrating significant potential for therapeutic applications .
• Cytotoxicity Against Tumor Cells : In vitro studies highlighted that certain derivatives displayed cytotoxicity profiles significantly stronger than traditional chemotherapeutics like doxorubicin against colorectal cancer cell lines .